Cas no 935701-05-6 ((2-(3-Methoxy-3-oxoprop-1-en-1-yl)phenyl)boronic acid)

• Product Name: (2-(3-Methoxy-3-oxoprop-1-en-1-yl)phenyl)boronic acid
• CAS No: 935701-05-6
• MF: C₁₀H₁₁BO₄
• MW: 206.002943277359
• CID: 5717470
• PubChem ID: 5708387
• Update Time: 2023-10-15

(2-(3-Methoxy-3-oxoprop-1-en-1-yl)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (E)-2-(3-methoxy-3-oxoprop-1-enyl)phenylboronic acid
• 2-(E-3-Methoxy-3-oxo-1-propen-1-yl)phenylboronic acid
• 935701-05-6
• XPA19368
• 372193-68-5
• AKOS015850891
• F75917
• A823567
• MFCD02179475
• SCHEMBL3505313
• (E)-(2-(3-Methoxy-3-oxoprop-1-en-1-yl)phenyl)boronic acid
• CS-0176094
• [2-(3-methoxy-3-oxo-prop-1-enyl)phenyl]boronic acid
• {2-[(1E)-3-methoxy-3-oxoprop-1-en-1-yl]phenyl}boronic acid
• [2-(E-3-Methoxy-3-oxo-1-propen-1-yl)phenyl]boronic acid
• [2-[(E)-3-methoxy-3-oxoprop-1-enyl]phenyl]boronic acid
• BS-28049
• (2-(3-Methoxy-3-oxoprop-1-en-1-yl)phenyl)boronic acid

• Inchi： 1S/C10H11BO4/c1-15-10(12)7-6-8-4-2-3-5-9(8)11(13)14/h2-7,13-14H,1H3/b7-6+
• InChI Key： WUEIYHVPDHJGLC-VOTSOKGWSA-N
• SMILES： OB(C1C=CC=CC=1/C=C/C(=O)OC)O

Computed Properties

• Exact Mass: 206.0750390g/mol
• Monoisotopic Mass: 206.0750390g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8Ų